Cas no 105771-14-0 (6-methyl-2-(2,2,2-trifluoroethylsulfanyl)-1h-benzimidazole)

6-methyl-2-(2,2,2-trifluoroethylsulfanyl)-1h-benzimidazole structure
105771-14-0 structure
Product Name:6-methyl-2-(2,2,2-trifluoroethylsulfanyl)-1h-benzimidazole
CAS No:105771-14-0
MF:C10H9F3N2S
MW:246.252071142197
CID:1160897
PubChem ID:13687851
Update Time:2025-04-20

6-methyl-2-(2,2,2-trifluoroethylsulfanyl)-1h-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-(2,2,2-trifluoroethylsulfanyl)-1h-benzimidazole
    • 5-methyl-2-(2,2,2-trifluoroethylmercapto)-1H-benzimidazole
    • CTK0G4708
    • 5-methyl-2-[(2,2,2-trifluoroethyl)thio]-1H-benzimidazole
    • 1H-Benzimidazole, 5-methyl-2-[(2,2,2-trifluoroethyl)thio]-
    • SureCN10844608
    • SureCN10849712
    • 5-methyl-2-&lt
    • (2,2,2-trifluoroethyl)thio&gt
    • -1H-benzimidazole
    • AGN-PC-00NKZW
    • ACMC-20m8xz
    • 5-methyl-2-(2,2,2-trifluoroethylmercapto)-1H-benzimidazole; CTK0G4708; 5-methyl-2-[(2,2,2-trifluoroethyl)thio]-1H-benzimidazole; 1H-Benzimidazole, 5-methyl-2-[(2,2,2-trifluoroethyl)thio]-; SureCN10844608; SureCN10849712; 5-methyl-2-< (2,2,2-trifluoroethyl)thio> -1H-benzimidazole; AGN-PC-00NKZW; ACMC-20m8xz;
    • DTXSID70546768
    • 105771-14-0
    • XLCDRUCRHWEGEB-UHFFFAOYSA-N
    • SCHEMBL10844608
    • 6-Methyl-2-[(2,2,2-trifluoroethyl)sulfanyl]-1H-benzimidazole
    • Inchi: 1S/C10H9F3N2S/c1-6-2-3-7-8(4-6)15-9(14-7)16-5-10(11,12)13/h2-4H,5H2,1H3,(H,14,15)
    • InChI Key: XLCDRUCRHWEGEB-UHFFFAOYSA-N
    • SMILES: S(CC(F)(F)F)C1=NC2C=CC(C)=CC=2N1

Computed Properties

  • Exact Mass: 246.04385396g/mol
  • Monoisotopic Mass: 246.04385396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54Ų
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